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Compound of Interest

Compound Name: 4-Methylpentanal-d7

Cat. No.: B13432785

Disclaimer: This document provides a comprehensive safety overview for 4-Methylpentanal-
d7. Due to the limited availability of specific safety data for the deuterated compound, this
guide leverages information from the non-deuterated analogue, 4-Methylpentanal (CAS 1119-
16-0). It is a common and accepted practice in the chemical industry to consider the safety
profile of a deuterated compound to be very similar to its non-deuterated counterpart. However,
this information should be used as a guide and not as a substitute for a formal risk assessment.

Chemical Identification

Identifier Data

Chemical Name 4-Methylpentanal-d7

4-Methylvaleraldehyde-d7, Isocaproaldehyde-

Synonyms
d7, Isohexanal-d7[1]
CAS Number 1794978-55-4[1]
Molecular Formula C6H5D70[1]
Molecular Weight 107.20 g/mol [1]
For research and development purposes only.[2]
Intended Use [3] Itis used as an intermediate in the synthesis

of Pregabalin and related compounds.[1]
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Hazard Identification

The GHS classification for the non-deuterated 4-Methylpentanal is as follows:

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable liquids 3

vapor.
Skin irritation 2 H315: Causes skin irritation.[2]

) o H319: Causes serious eye

Serious eye irritation 2A o

irritation.[2]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation.[2]

GHS Pictograms:

L.alt text
L.alt text

Signal Word: Warning[2]

Precautionary Statements:
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Code Statement
210 Keep away from heat, sparks, open flames, and
hot surfaces. No smoking.
Avoid breathing
P261 _
dust/fume/gas/mist/vapors/spray.[2]
280 Wear protective gloves/protective clothing/eye
protection/face protection.[2]
IF ON SKIN: Wash with plenty of soap and
P302+P352
water.[2]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[2]
IF INHALED: Remove person to fresh air and
P304+P340 _
keep comfortable for breathing.[2]
312 Call a POISON CENTER or doctor/physician if
you feel unwell.[2]
Store in a well-ventilated place. Keep container
P403+P233 )
tightly closed.[2]
Dispose of contents/container to an approved
P501

waste disposal plant.[2]

Physical and Chemical Properties

The following data is for the non-deuterated 4-Methylpentanal:
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Property Value

Appearance Clear Colourless Qil[4]
Boiling Point 120 - 122 °C

Melting Point -109 - -107 °C

Flash Point 17.8°C

Density 0.799 g/cm3

Vapor Pressure 16.9 mmHg at 25°C
Water Solubility 3.8 g/L[5]

Toxicological Information

Data is for the non-deuterated 4-Methylpentanal:

Test Route Species Value

LD50 (Lethal Dose,

Oral Rat 5660 ulL/kg
50%)

Open Irritation Test Skin Rabbit Mild Irritant

Toxicological Effects: Details of toxic effects other than lethal dose value are not reported.

Experimental Protocols

Detailed experimental protocols for the toxicological data cited are not available in the public
domain. The LD50 and skin irritation data are likely derived from standardized OECD
(Organisation for Economic Co-operation and Development) test guidelines, such as OECD
401 (Acute Oral Toxicity) and OECD 404 (Acute Dermal Irritation/Corrosion). These protocols
generally involve the administration of the substance to laboratory animals under controlled
conditions to observe and quantify adverse effects.

Handling, Storage, and Disposal
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Handling:

Avoid contact with skin and eyes.[6]

Avoid inhalation of vapor or mist.

Keep away from sources of ignition - No smoking.

Take measures to prevent the build-up of electrostatic charge.[6]

Use explosion-proof equipment.

Handle in a well-ventilated area.[2]

Storage:

» Store in a cool, dry, and well-ventilated place.[2]

o Keep container tightly closed.[2]

 Recommended storage temperature: 2-8°C in a refrigerator.[1]
Disposal:

» Dispose of contents/container in accordance with local/regional/national/international
regulations.

o Contact a licensed professional waste disposal service to dispose of this material.

First-Aid and Spill Response Workflows
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First-Aid Measures for 4-Methylpentanal-d7 Exposure

Exposure Occurs

N

Inhalation Skin Contact Eye Contact Ingestion

Do NOT induce vomiting.
Rinse mouth with water.
Never give anything by mouth to an

Move to fresh air. Remove contaminated clothing. Rinse cautiously with water for several minutes.
Keep at rest in a comfortable Wash skin with plenty of Remove contact lenses, if present and easy to do.
position for breathing. soap and water. Continue rinsing.

unconscious person.

Seek Medical Advice/Attention
if you feel unwell or if irritation persists.

Click to download full resolution via product page

Caption: First-aid measures for different exposure routes to 4-Methylpentanal-d7.
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Spill Response Workflow for 4-Methylpentanal-d7

Spill Detected

Wear appropriate Personal
Protective Equipment (PPE):
- Chemical resistant gloves
- Safety goggles/face shield
- Respiratory protection

Evacuate non-essential personnel.

Remove all sources of ignition
Ensure adequate ventilation.

(flames, sparks, hot surfaces).

Contain the spill with
inert absorbent material
(e.g., sand, earth, vermiculite).

Collect absorbed material into
a suitable, labeled container
for disposal.

Clean the spill area with a suitable
solvent and then wash with
plenty of water.

Dispose of waste material
according to local, state, and
federal regulations.

Click to download full resolution via product page

Caption: Logical workflow for handling a 4-Methylpentanal-d7 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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